![molecular formula C54H79N13O16 B009001 H-Asp-Arg-Val-Tyr-Ile-His-Pro-Phe-OH.2CH3CO2H CAS No. 100900-31-0](/img/structure/B9001.png)
H-Asp-Arg-Val-Tyr-Ile-His-Pro-Phe-OH.2CH3CO2H
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
H-Asp-Arg-Val-Tyr-Ile-His-Pro-Phe-OH.2CH3CO2H, also known as DRVIP, is a peptide that has gained significant attention in the scientific community due to its potential applications in various fields. DRVIP is a neuropeptide that is derived from the pituitary gland and has been found to have a wide range of biochemical and physiological effects.
Mechanism of Action
The mechanism of action of H-Asp-Arg-Val-Tyr-Ile-His-Pro-Phe-OH.2CH3CO2H is not fully understood, but it is believed to act on specific receptors in the brain and immune system. This compound has been found to bind to the G protein-coupled receptor, GPR37, which is highly expressed in the brain. It is also believed to interact with the immune system by binding to Toll-like receptor 4 (TLR4).
Biochemical and Physiological Effects:
This compound has been found to have a wide range of biochemical and physiological effects. In the brain, this compound has been found to enhance learning and memory, protect against neurotoxicity, and regulate the release of neurotransmitters. In the immune system, this compound has been found to modulate the immune response and reduce inflammation. This compound has also been found to have anti-cancer effects by inhibiting tumor growth and inducing apoptosis in cancer cells.
Advantages and Limitations for Lab Experiments
H-Asp-Arg-Val-Tyr-Ile-His-Pro-Phe-OH.2CH3CO2H has several advantages for lab experiments, including its relatively small size, stability, and ease of synthesis. However, this compound is also limited by its cost and availability, as well as the lack of understanding of its mechanism of action.
Future Directions
There are several future directions for research on H-Asp-Arg-Val-Tyr-Ile-His-Pro-Phe-OH.2CH3CO2H, including further investigation of its mechanism of action, exploration of its potential therapeutic applications in various diseases, and development of more efficient synthesis methods. Additionally, research on the use of this compound as a potential cognitive enhancer and anti-cancer agent is also warranted.
In conclusion, this compound is a neuropeptide that has gained significant attention in the scientific community due to its potential applications in various fields. Its biochemical and physiological effects, as well as its mechanism of action, are still being investigated. However, this compound has shown promising results in several areas of research and is a promising candidate for further study.
Synthesis Methods
H-Asp-Arg-Val-Tyr-Ile-His-Pro-Phe-OH.2CH3CO2H can be synthesized using solid-phase peptide synthesis (SPPS) or liquid-phase peptide synthesis (LPPS). SPPS involves the stepwise addition of amino acids to a growing peptide chain, while LPPS involves the use of a liquid-phase reaction to synthesize the peptide.
Scientific Research Applications
H-Asp-Arg-Val-Tyr-Ile-His-Pro-Phe-OH.2CH3CO2H has been extensively studied for its potential applications in various fields, including neuroscience, immunology, and cancer research. In neuroscience, this compound has been found to have neuroprotective effects and can enhance learning and memory. In immunology, this compound has been shown to modulate the immune system and reduce inflammation. In cancer research, this compound has been found to inhibit tumor growth and induce apoptosis in cancer cells.
Properties
100900-31-0 | |
Molecular Formula |
C54H79N13O16 |
Molecular Weight |
1166.3 g/mol |
IUPAC Name |
acetic acid;(3S)-3-amino-4-[[(2S)-1-[[(2S)-1-[[(2S)-1-[[(2S,3S)-1-[[(2S)-1-[(2S)-2-[[(1S)-1-carboxy-2-phenylethyl]carbamoyl]pyrrolidin-1-yl]-3-(1H-imidazol-5-yl)-1-oxopropan-2-yl]amino]-3-methyl-1-oxopentan-2-yl]amino]-3-(4-hydroxyphenyl)-1-oxopropan-2-yl]amino]-3-methyl-1-oxobutan-2-yl]amino]-5-(diaminomethylideneamino)-1-oxopentan-2-yl]amino]-4-oxobutanoic acid |
InChI |
InChI=1S/C50H71N13O12.2C2H4O2/c1-5-28(4)41(47(72)59-36(23-31-25-54-26-56-31)48(73)63-20-10-14-38(63)45(70)60-37(49(74)75)22-29-11-7-6-8-12-29)62-44(69)35(21-30-15-17-32(64)18-16-30)58-46(71)40(27(2)3)61-43(68)34(13-9-19-55-50(52)53)57-42(67)33(51)24-39(65)66;2*1-2(3)4/h6-8,11-12,15-18,25-28,33-38,40-41,64H,5,9-10,13-14,19-24,51H2,1-4H3,(H,54,56)(H,57,67)(H,58,71)(H,59,72)(H,60,70)(H,61,68)(H,62,69)(H,65,66)(H,74,75)(H4,52,53,55);2*1H3,(H,3,4)/t28-,33-,34-,35-,36-,37-,38-,40-,41-;;/m0../s1 |
InChI Key |
FAFUZSFXBUJCQQ-NEXXZXDHSA-N |
Isomeric SMILES |
CC[C@H](C)[C@@H](C(=O)N[C@@H](CC1=CN=CN1)C(=O)N2CCC[C@H]2C(=O)N[C@@H](CC3=CC=CC=C3)C(=O)O)NC(=O)[C@H](CC4=CC=C(C=C4)O)NC(=O)[C@H](C(C)C)NC(=O)[C@H](CCCN=C(N)N)NC(=O)[C@H](CC(=O)O)N.CC(=O)O.CC(=O)O |
SMILES |
CCC(C)C(C(=O)NC(CC1=CN=CN1)C(=O)N2CCCC2C(=O)NC(CC3=CC=CC=C3)C(=O)O)NC(=O)C(CC4=CC=C(C=C4)O)NC(=O)C(C(C)C)NC(=O)C(CCCN=C(N)N)NC(=O)C(CC(=O)O)N.CC(=O)O.CC(=O)O |
Canonical SMILES |
CCC(C)C(C(=O)NC(CC1=CN=CN1)C(=O)N2CCCC2C(=O)NC(CC3=CC=CC=C3)C(=O)O)NC(=O)C(CC4=CC=C(C=C4)O)NC(=O)C(C(C)C)NC(=O)C(CCCN=C(N)N)NC(=O)C(CC(=O)O)N.CC(=O)O.CC(=O)O |
sequence |
DRVYIHPF |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.